Cas no 3476-42-4 (3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI))
3476-42-4 structure
Product Name:3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI)
CAS No:3476-42-4
MF:C20H42NO7P
MW:439.52374792099
CID:306906
PubChem ID:3045268
Update Time:2025-04-19
3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI)
- (3-dodecanoyloxy-2-hydroxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
- 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
- Lysolpc
- LPC-lyso
- 3-Dppc
- 3-Lauroyl-propanediol-1-phosphorylcholine
- LPC 12:0
- 3476-42-4
- Lauroyl lysolecithin
- Lysolauroylphosphatidylcholine
- Lauroyl lysophosphatidylcholine
- 3-Dodecanoylpropanediol-1-phosphorylcholine
-
- Inchi: 1S/C20H42NO7P/c1-5-6-7-8-9-10-11-12-13-14-20(23)26-17-19(22)18-28-29(24,25)27-16-15-21(2,3)4/h19,22H,5-18H2,1-4H3
- InChI Key: BWKILASWCLJPBO-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC(COC(CCCCCCCCCCC)=O)O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 439.27006
- Monoisotopic Mass: 439.26988968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 20
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.12
3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide (9CI) Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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